Cas no 57543-87-0 (8-methoxy-3-nitro-2-phenyl-2H-chromene)
57543-87-0 structure
Product Name:8-methoxy-3-nitro-2-phenyl-2H-chromene
CAS No:57543-87-0
MF:C16H13NO4
MW:283.278724431992
CID:1604825
PubChem ID:42453
Update Time:2025-04-21
8-methoxy-3-nitro-2-phenyl-2H-chromene Chemical and Physical Properties
Names and Identifiers
-
- 8-methoxy-3-nitro-2-phenyl-2H-chromene
- 2H-1-benzopyran, 8-methoxy-3-nitro-2-phenyl-
- Methyl 3-nitro-2-phenyl-2H-chromen-8-yl ether
- 8-Methoxy-3-nitro-2-phenyl-2H-1-benzopyran
- EU-0019356
- SR-01000533588
- Methyl 3-nitro-2-phenyl-2H-chromen-8-yl ether #
- BRN 1435081
- AKOS022015112
- DB-296895
- SR-01000533588-1
- 57543-87-0
- Oprea1_765169
- DTXSID10973110
- VZZMTGKGLHHYIS-UHFFFAOYSA-N
- AKOS001748710
- STK764987
-
- Inchi: 1S/C16H13NO4/c1-20-14-9-5-8-12-10-13(17(18)19)15(21-16(12)14)11-6-3-2-4-7-11/h2-10,15H,1H3
- InChI Key: VZZMTGKGLHHYIS-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C=C(C1C1C=CC=CC=1)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 283.08449
- Monoisotopic Mass: 283.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
8-methoxy-3-nitro-2-phenyl-2H-chromene Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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